![molecular formula C10H14BrNO B267851 1-[(4-Bromobenzyl)amino]propan-2-ol](/img/structure/B267851.png)
1-[(4-Bromobenzyl)amino]propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-Bromobenzyl)amino]propan-2-ol, also known as BBAP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BBAP is a beta-adrenergic receptor agonist, which means that it can stimulate the beta-adrenergic receptors in the body. This property makes BBAP a promising candidate for the treatment of various medical conditions.
Mechanism of Action
1-[(4-Bromobenzyl)amino]propan-2-ol works by stimulating the beta-adrenergic receptors in the body. These receptors are found in various tissues throughout the body, including the lungs, heart, and blood vessels. When these receptors are stimulated, they can have various effects on the body, such as opening up the airways in the lungs, increasing the strength of the heart's contractions, and relaxing the blood vessels.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects on the body. One of the main effects is the stimulation of the beta-adrenergic receptors, which can lead to increased heart rate, increased blood pressure, and increased metabolic rate. This compound also has bronchodilator effects, which can improve breathing in people with asthma. Additionally, this compound has positive inotropic effects, which can increase the strength of the heart's contractions.
Advantages and Limitations for Lab Experiments
1-[(4-Bromobenzyl)amino]propan-2-ol has several advantages as a research tool in the laboratory. It is a relatively simple compound to synthesize, which makes it easy to obtain in large quantities. Additionally, this compound has well-characterized pharmacological properties, which makes it a useful tool for studying the beta-adrenergic receptor system.
One limitation of this compound is that it is not very selective for the beta-adrenergic receptors. It can also stimulate other types of receptors in the body, which can make it difficult to interpret the results of experiments. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.
Future Directions
There are several areas of future research that could be explored with 1-[(4-Bromobenzyl)amino]propan-2-ol. One area is the development of new asthma medications that target the beta-adrenergic receptor system. This compound could serve as a starting point for the development of new drugs with improved selectivity and efficacy.
Another area of research is the development of new treatments for heart failure. This compound could be used as a starting point for the development of new drugs that target the beta-adrenergic receptor system and improve cardiac function.
Finally, this compound could be used as a research tool to study the beta-adrenergic receptor system in more detail. By studying the effects of this compound on different tissues and cell types, researchers could gain a better understanding of the complex interactions between the beta-adrenergic receptor system and other physiological systems in the body.
Synthesis Methods
1-[(4-Bromobenzyl)amino]propan-2-ol can be synthesized through a multistep process starting from 4-bromobenzylamine. The first step involves the reaction of 4-bromobenzylamine with epichlorohydrin to form 1-(4-bromobenzyl)aziridine. This intermediate is then reacted with isopropylamine to produce this compound.
Scientific Research Applications
1-[(4-Bromobenzyl)amino]propan-2-ol has been studied for its potential therapeutic applications in various medical conditions. One of the areas of research is in the treatment of asthma. This compound has been shown to have bronchodilator effects, which means that it can help to open up the airways in the lungs and improve breathing. This property makes this compound a promising candidate for the development of new asthma medications.
Another area of research is in the treatment of heart failure. This compound has been shown to have positive inotropic effects, which means that it can increase the strength of the heart's contractions. This property makes this compound a potential treatment for heart failure, a condition in which the heart is unable to pump enough blood to meet the body's needs.
properties
Molecular Formula |
C10H14BrNO |
---|---|
Molecular Weight |
244.13 g/mol |
IUPAC Name |
1-[(4-bromophenyl)methylamino]propan-2-ol |
InChI |
InChI=1S/C10H14BrNO/c1-8(13)6-12-7-9-2-4-10(11)5-3-9/h2-5,8,12-13H,6-7H2,1H3 |
InChI Key |
IHROTJHEXIOMFJ-UHFFFAOYSA-N |
SMILES |
CC(CNCC1=CC=C(C=C1)Br)O |
Canonical SMILES |
CC(CNCC1=CC=C(C=C1)Br)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.